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Compound of Interest

Compound Name: 3-Oxokauran-17-oic acid

Cat. No.: B1181701

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, physicochemical
properties, and biological significance of ent-3-Oxokauran-17-oic acid, a kaurane diterpenoid
of interest in natural product chemistry and drug discovery.

Chemical Structure and Identification

ent-3-Oxokauran-17-oic acid is a tetracyclic diterpenoid belonging to the kaurane class. The
systematic name for this compound is ent-3-oxokauran-17-oic acid. Its chemical structure is
characterized by a kaurane skeleton with a ketone group at the C-3 position and a carboxylic
acid group at the C-17 position. The 'ent’ prefix indicates that it is the enantiomer of the more
common kaurane stereochemistry.

Molecular Formula: C20H3003
Molecular Weight: 318.45 g/mol
CAS Registry Number: 151561-88-5
Chemical Structure:

Caption: Potential inhibition of the NF-kB signaling pathway.
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Potential Cytotoxic Activity

Diterpenoids are a well-known class of natural products with cytotoxic effects against various
cancer cell lines. The potential for ent-3-Oxokauran-17-oic acid to induce apoptosis in cancer

cells is a logical area for future investigation.
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Caption: Logical relationship for potential apoptosis induction.

Conclusion and Future Directions

ent-3-Oxokauran-17-oic acid is a structurally defined natural product with potential for further
pharmacological investigation. The lack of extensive biological data highlights an opportunity

for researchers in drug discovery. Future studies should focus on:

» Total Synthesis: Development of a synthetic route to enable the production of larger

quantities for extensive biological screening.
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» Biological Screening: Comprehensive evaluation of its anti-inflammatory, antimicrobial, and
cytotoxic activities.

» Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways modulated by this compound.

This technical guide serves as a foundational resource for stimulating further research into the
therapeutic potential of ent-3-Oxokauran-17-oic acid.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Oxokauran-17-
oic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181701#what-is-the-chemical-structure-of-3-
oxokauran-17-oic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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